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Compound of Interest

Compound Name: Tellurium-128

Cat. No.: B1263586

This document provides essential safety and logistical information for the proper handling and
disposal of Tellurium-128 (Te-128), tailored for researchers, scientists, and drug development
professionals. The following step-by-step guidance is designed to ensure safe laboratory
operations and compliance with regulatory standards.

Immediate Safety and Hazard Assessment

Tellurium-128 is a naturally occurring isotope of tellurium. While it is radioactive, it has an
extremely long half-life, making its radiological hazard minimal in typical laboratory quantities.
[1][2] The primary concern for handling Tellurium-128 is its chemical toxicity.[3][4][5][6]

Key Hazards:

Acute Toxicity: Harmful if inhaled and toxic if swallowed.[4][6]

Reproductive Toxicity: May damage fertility or the unborn child.[3][5][6]

Skin Sensitization: May cause an allergic skin reaction.[3][5][6]

Aquatic Hazard: May cause long-lasting harmful effects to aquatic life.[3][5]

In the event of exposure or spillage, consult the Safety Data Sheet (SDS) immediately and
follow first-aid and emergency procedures.[3][4][7]

Quantitative Data for Tellurium-128

The following table summarizes key quantitative data for Tellurium-128.
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Property Value Reference(s)
Half-life (t%2) 2.25 x 10%* years [1]

Double beta decay (B~p~) to
Decay Mode y (67 [1]

Xenon-128

Acute Toxicity 4 (Inhalation),

GHS Hazard Class (as Reproductive Toxicity 1B, Skin 1]
Tellurium) Sensitization 1B, Aquatic
Chronic 4

3288 (Toxic Solid, Inorganic,
UN Number (for transport) [3]
N.O.S))

Operational Protocol for Tellurium-128 Disposal

This protocol outlines the step-by-step procedure for the safe disposal of Tellurium-128 waste
from a laboratory setting. The fundamental principle is that all waste, regardless of perceived
radioactivity, must be handled as hazardous chemical waste and disposed of through a
licensed professional waste service.[3]

Step 1: Waste Characterization and Segregation

« ldentify Waste Streams: Determine if the waste is solid, liquid, or consists of sharps.
e Segregate Waste:

o Do not mix Tellurium-128 waste with other radioactive or chemical waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

o Use dedicated, clearly labeled waste containers for each type of Te-128 waste (e.g.,
"Tellurium-128 Solid Waste," "Tellurium-128 Liquid Waste").[8]

o For isotopes with very long half-lives (>90 days), a single container for all forms of waste
may be permissible, but consult your EHS office.[8]

Step 2: Personal Protective Equipment (PPE)
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Before handling Tellurium-128 waste, ensure appropriate PPE is worn as specified in the
material's SDS.[5][6]

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses or a face shield.

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat.

Respiratory Protection: If dust or aerosols can be generated, use respiratory protection (e.g.,
a P3 particle filter respirator).[5]

Step 3: Waste Containment and Labeling

e Primary Container: Place waste in a robust, leak-proof container. Ensure the container is
compatible with the waste's physical and chemical properties.

o Labeling: The container must be clearly and conspicuously labeled.[8] The label should
include:

o The words "Hazardous Waste."

The substance name: "Tellurium-128 Waste."

[¢]

[e]

The specific hazards (e.g., "Toxic,"” "Reproductive Hazard").

o

The date the waste was first added to the container.

[¢]

The physical state (solid, liquid).

o Secondary Containment: Store the primary waste container in a designated, well-ventilated,
and secure area.[3] The storage area should be locked up or otherwise secured to prevent
unauthorized access.[3][6]

Step 4: Arranging for Disposal

o Contact EHS or a Licensed Disposal Service: Never dispose of Tellurium-128 in regular
trash or down the drain.[3][6] Contact your institution's EHS office or a licensed professional
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waste disposal service to arrange for pickup and disposal.

o Provide Documentation: Be prepared to provide the SDS and a characterization of the
waste, including its composition and volume.

» Follow Regulations: Disposal must be carried out in accordance with all local, state, and
national regulations for hazardous and potentially radioactive materials.[3][9] Federal
agencies like the Nuclear Regulatory Commission (NRC) and the Department of
Transportation (DOT) regulate the disposal and transport of radioactive materials.[9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Tellurium-128.
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Caption: Workflow for the safe handling and disposal of Tellurium-128 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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